Cas no 19833-13-7 (Erythrodiol 3-palmitate)

• Product Name: Erythrodiol 3-palmitate
• CAS No: 19833-13-7
• MF: C₄₆H₈₀O₃
• MW: 681.125615119934
• CID: 837523
• PubChem ID: 124222344
• Update Time: 2025-11-02

Erythrodiol 3-palmitate Chemical and Physical Properties

Names and Identifiers

• Erythrodiol 3-palmitate
• (3β)-28-Hydroxyolean-12-en-3-yl palmitate
• Erytrodiol-monopalmitat
• Erythrodiol 3-O-palmitate
• Erythrodiol 3-monopalmitate
• [ "" ]
• FS-9519
• DTXSID001246471
• 19833-13-7
• CS-0024354
• [(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] hexadecanoate
• Olean-12-ene-3,28-diol, 3-palmitate
• Olean-12-ene-3,28-diol, 3-hexadecanoate, (3beta)-
• CHEBI:176289
• AKOS032962200
• HY-N3862
• Palmitic acid, 28-hydroxyolean-12-en-3-yl ester
• (3beta)-28-Hydroxyolean-12-en-3-yl palmitate
• DA-48678
• Olean-12-ene-3,28-diol, 3-hexadecanoate, (3I(2))-

• Inchi： 1S/C46H80O3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-40(48)49-39-26-27-43(6)37(42(39,4)5)25-28-45(8)38(43)24-23-35-36-33-41(2,3)29-31-46(36,34-47)32-30-44(35,45)7/h23,36-39,47H,9-22,24-34H2,1-8H3/t36-,37-,38+,39-,43-,44+,45+,46+/m0/s1
• InChI Key： ZOXWEJMCUKRYDD-XCNRMXNJSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(CO)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 680.61100
• Monoisotopic Mass: 680.61074641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 17
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 684.3±55.0 °C at 760 mmHg
• Flash Point: 231.7±24.3 °C
• PSA: 46.53000
• LogP: 13.17350
• Vapor Pressure: 0.0±4.8 mmHg at 25°C

Erythrodiol 3-palmitate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Erythrodiol 3-palmitate

Comprehensive Overview of Erythrodiol 3-palmitate (CAS No. 19833-13-7): Properties, Applications, and Research Insights

Erythrodiol 3-palmitate (CAS No. 19833-13-7) is a naturally occurring triterpenoid ester, widely recognized for its presence in olive oil and other plant-derived sources. This compound belongs to the family of pentacyclic triterpenes, which are gaining significant attention in the fields of nutraceuticals, cosmeceuticals, and pharmaceutical research. Its unique molecular structure, combining erythrodiol and palmitic acid, contributes to its bioactive properties, including antioxidant, anti-inflammatory, and skin-protective effects.

In recent years, the demand for natural bioactive compounds has surged, driven by consumer preferences for sustainable and health-promoting ingredients. Erythrodiol 3-palmitate aligns with this trend, as studies highlight its potential in anti-aging skincare formulations and cardiovascular health supplements. Researchers are particularly interested in its role in modulating lipid metabolism and protecting against oxidative stress, making it a subject of interest for functional food development.

The compound's CAS No. 19833-13-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its solubility, stability, and synergistic effects with other phytochemicals like oleuropein or hydroxytyrosol. These queries underscore the need for detailed technical data, which is critical for formulators aiming to optimize its bioavailability in end products.

From a technical perspective, Erythrodiol 3-palmitate exhibits a melting point range of 120–125°C and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its lipophilic nature makes it suitable for encapsulation techniques like liposomes or nanocarriers, enhancing its delivery in topical and oral applications. Analytical methods such as HPLC and GC-MS are commonly employed for its quantification and purity assessment.

Emerging trends in green chemistry and circular economy practices have further spotlighted Erythrodiol 3-palmitate as a valorizable byproduct of olive oil processing. Innovations in extraction techniques, including supercritical CO2 extraction, aim to improve yield while minimizing environmental impact. This aligns with the broader industry shift toward zero-waste production and upcycling of agricultural byproducts.

In conclusion, Erythrodiol 3-palmitate (CAS No. 19833-13-7) represents a multifaceted compound with promising applications across health and wellness sectors. Its integration into evidence-based formulations requires continued research into its pharmacokinetics and structure-activity relationships. As scientific and consumer interest grows, this compound is poised to play a pivotal role in the next generation of plant-based therapeutics and sustainable cosmetics.